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Compound of Interest

Compound Name: Tranilast

Cat. No.: B1681356

Essential Safety and Handling Guide for
Tranilast

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Tranilast. The following procedural
guidance is designed to ensure safe operational use and disposal, establishing a foundation of
trust in laboratory safety and chemical handling.

Hazard Identification and Safety Data Summary

Tranilast is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1][2] All personnel must be familiar with the hazards and safety precautions outlined in
the Safety Data Sheet (SDS) before handling this compound.

Hazard Class Classification Precautionary Statements

H302: Harmful if swallowed.[1]

Acute Oral Toxicity Category 4
[21[3]
) . H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1][2]
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No specific occupational exposure limit values have been established for Tranilast.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tranilast to minimize exposure risk.

Protection Type Specification

Rationale

) Safety goggles with side-
Eye Protection )
shields.

Protects against splashes and
dust.

Hand Protection Protective gloves (e.g., nitrile).

Prevents skin contact.

_ Impervious clothing, such as a
Body Protection
lab coat.

Protects against contamination

of personal clothing.

A suitable respirator should be
Respiratory Protection used when dust or aerosols

may be generated.

Prevents inhalation of harmful

particles.

Operational Plan for Handling Tranilast

This section details the step-by-step procedures for the safe handling of Tranilast from receipt

to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store Tranilast in a tightly sealed container in a cool, well-ventilated area.[1][2]

» Keep away from direct sunlight and sources of ignition.[1][2]

e Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1][2]

2. Preparation and Handling:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1681356?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC6400.html
https://dcchemicals.com/msds/MSDS_DC8295.html
https://www.benchchem.com/product/b1681356?utm_src=pdf-body
https://www.benchchem.com/product/b1681356?utm_src=pdf-body
https://www.benchchem.com/product/b1681356?utm_src=pdf-body
https://www.benchchem.com/product/b1681356?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC6400.html
https://dcchemicals.com/msds/MSDS_DC8295.html
https://dcchemicals.com/msds/MSDS_DC6400.html
https://dcchemicals.com/msds/MSDS_DC8295.html
https://dcchemicals.com/msds/MSDS_DC6400.html
https://dcchemicals.com/msds/MSDS_DC8295.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» All handling of Tranilast powder should be conducted in a designated area with appropriate
exhaust ventilation, such as a chemical fume hood, to avoid dust and aerosol formation.[1][2]

e Avoid inhalation, and contact with eyes and skin.[1][2]

e Do not eat, drink, or smoke in the handling area.[1][2]

e Wash hands thoroughly after handling the compound.[1][2]

3. Disposal Plan:

o Dispose of Tranilast and its container at an approved waste disposal plant.[1][2]
e Do not release into the environment.[1][2]

e For unused or expired medicine, if a take-back program is not available, mix the compound
with an unappealing substance like coffee grounds or cat litter, place it in a sealed container,
and dispose of it in the trash.[4][5]

e Always scratch out personal information on the label before disposing of the container.[4]

Tranilast Handling Workflow

Receiving Storage Handling Disposal

Store in Cool, Ventilated Area
o | ] 5232 R, || e e | | e s | ] o o] o [ p—

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tranilast.

Emergency Plan for Tranilast Exposure

Immediate action is critical in the event of an exposure to Tranilast.

1. Eye Contact:
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Immediately flush eyes with large amounts of water, separating the eyelids with fingers to
ensure adequate flushing.[1]

Remove contact lenses if present and easy to do so.
Seek prompt medical attention.[1]

. Skin Contact:
Rinse skin thoroughly with large amounts of water.[1]
Remove contaminated clothing and shoes.[1]
Call a physician.[1]

. Inhalation:
Move the affected person to fresh air immediately.[1]

If breathing is difficult, administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-
mouth resuscitation.[1]

. Ingestion:
Wash out the mouth with water.[1]
Do NOT induce vomiting.[1]
Call a physician or poison control center immediately.[1]
. Accidental Release (Spill):
Evacuate personnel to a safe area.[1]
Ensure adequate ventilation.[1]
Use full personal protective equipment during cleanup.[1]

Prevent further leakage or spillage if safe to do so.
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e Absorb the spill with an inert material (e.g., diatomite, universal binders).[1]

e Collect the spilled material and place it in a suitable, closed container for disposal.[3]

Tranilast Emergency Procedures

( Exposure Event )

Spill Personnel Exposure Personnel Exposure Personnel Exposure Persgnnel Exposure
Spill Resg onse First Aid Rgsponse
/ A4 Y Y \
Evacuate Area Eye Contact: Skin Contact: Inhalation: Ingestion:
Flush with water Rinse with water Move to fresh air Rinse mouth, do not induce vomiting
\

Ensure Ventilation

Y

Don Full PPE

Y

Contain Spill

A

Absorb with Inert Material

A4

Collect for Disposal
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Seek Immediate Medical Atte
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Caption: Emergency procedures for Tranilast exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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